Cas no 58370-60-8 (1(2H)-Phthalazinone, 4-(3-amino-4-chlorophenyl)-)

• Product Name: 1(2H)-Phthalazinone, 4-(3-amino-4-chlorophenyl)-
• CAS No: 58370-60-8
• MF: C₁₄H₁₀ClN₃O
• MW: 271.701701641083
• CID: 342306
• PubChem ID: 23449514
• Update Time: 2025-04-19

1(2H)-Phthalazinone, 4-(3-amino-4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Phthalazinone, 4-(3-amino-4-chlorophenyl)-
• 4-(3-amino-4-chlorophenyl)-2H-phthalazin-1-one
• DTXSID70634270
• 58370-60-8
• SCHEMBL6783286
• 4-(3-Amino-4-chlorophenyl)phthalazin-1(2H)-one

• Inchi： 1S/C14H10ClN3O/c15-11-6-5-8(7-12(11)16)13-9-3-1-2-4-10(9)14(19)18-17-13/h1-7H,16H2,(H,18,19)
• InChI Key： RIRHOTHWICOGPB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1N)C1C2C=CC=CC=2C(NN=1)=O

Computed Properties

• Exact Mass: 271.0514
• Monoisotopic Mass: 271.0512396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 67.5Ų

Experimental Properties

• PSA: 67.48